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Application Notes and Protocols
Introduction
This document provides a detailed protocol for the cut stump application of Triclopyr
triethylamine salt, a systemic herbicide effective for the control of a wide range of woody

plants. This method is highly targeted, minimizing off-target damage, and is particularly useful

for managing invasive woody species in research plots, forests, and other managed

landscapes. Triclopyr is a selective herbicide that mimics plant growth hormones, leading to

uncontrolled growth and eventual death of susceptible broadleaf and woody species.[1][2] The

triethylamine salt formulation is water-soluble and readily translocated from the cut surface to

the root system, preventing resprouting.[3]

Materials and Equipment
Herbicide: Triclopyr triethylamine salt formulation (e.g., Garlon 3A, Element 3A, or generic

equivalents containing approximately 44.4% active ingredient).

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles.

Long-sleeved shirt and long pants.
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Closed-toe shoes or boots.

Cutting Tools:

Chainsaw, handsaw, loppers, or pruning shears, appropriate for the diameter of the target

woody plants.

Herbicide Application Equipment:

Handheld spray bottle, backpack sprayer with a wand, or a paintbrush.

Other Materials:

Water (for dilution, if required).

Measuring containers.

Marker dye (optional, to track treated stumps).

Experimental Protocols
Preparation of Herbicide Solution

Determine the Target Concentration: The required concentration of Triclopyr triethylamine
salt can vary depending on the target species, stump size, and time of year. A common and

highly effective concentration is a 50% v/v solution of a product containing 44.4% active

ingredient, mixed with water.[4][5] For certain species or conditions, a 100% (undiluted)

application of the product may be recommended.[4][5] Refer to Table 1 for species-specific

recommendations.

Mixing Procedure:

In a designated and well-ventilated area, measure the required volume of Triclopyr
triethylamine salt concentrate.

If dilution is required, add the concentrate to the corresponding volume of water in a clean

container and mix thoroughly.

If using a marker dye, add it to the solution according to the manufacturer's instructions.
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Label the container with the herbicide name, concentration, and date of preparation.

Cut Stump Application Procedure
Timing of Application: Applications can be made at most times of the year, however, late

summer and fall are often the most effective periods as woody plants are translocating

nutrients to their root systems, which aids in herbicide translocation.[6][7] Avoid applications

during the early spring when sap flow is heavy and upward, as this can push the herbicide

out of the stump and reduce efficacy.[7]

Cutting the Woody Plant:

Cut the target woody plant as close to the ground as possible, typically leaving a stump

height of 5-15 cm.[8]

Ensure the cut is as level as possible to allow for even application of the herbicide.

Herbicide Application:

Apply the prepared Triclopyr solution to the cut surface of the stump immediately after

cutting (within 5 minutes is recommended).[6] Delays in application can result in the

formation of a suberized layer on the cut surface, which will inhibit herbicide absorption.[3]

The primary target for herbicide application is the cambium layer, which is the ring of living

tissue just inside the bark.[9] For stumps larger than 8 cm in diameter, it is sufficient to

treat only this outer edge.[3][5] For smaller stumps, the entire cut surface should be

treated.[3][5]

Apply enough solution to thoroughly wet the target area, but not to the point of runoff.

Post-Application Monitoring:

Monitor treated stumps for signs of resprouting in the following growing season.

If resprouting occurs, a follow-up treatment may be necessary.
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Table 1: Recommended Concentrations and Efficacy of Triclopyr Triethylamine Salt for Cut

Stump Application on Various Woody Species

Woody
Species

Common
Name

Recommended
Concentration
(% v/v of
44.4% a.i.
product)

Efficacy Citation(s)

Acer spp. Maple 50-100% Good [6][10]

Ailanthus

altissima
Tree of Heaven 50-100% Good [1]

Alnus spp. Alder 50-100% Good [6][10]

Fraxinus spp. Ash 50-100% Good [1][6][10]

Ligustrum

sinense
Chinese Privet 25-50%

Excellent (>90%

control)
[8][11]

Populus spp. Cottonwood 50-100% Good [6][10]

Quercus spp. Oak 50-100% Good [6][10]

Rhamnus

cathartica

Common

Buckthorn
50-100% Good [1]

Robinia

pseudoacacia
Black Locust 50-100% Good [1]

Salix spp. Willow 50-100% Good [6][10]

Tamarix spp. Salt Cedar 50-100% Good [1]

Ulmus spp. Elm 50-100% Good [6][10]

Note: Efficacy ratings are based on available literature and can be influenced by factors such

as application timing, stump size, and environmental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. invasive.org [invasive.org]

2. srs.fs.usda.gov [srs.fs.usda.gov]

3. s3.amazonaws.com [s3.amazonaws.com]

4. Cut Stump Herbicide Treatments for Woody Plant Control - Alabama Cooperative
Extension System [aces.edu]

5. SS-AGR-260/AG245: Herbicide Application Techniques for Woody Plant Control
[edis.ifas.ufl.edu]

6. cales.arizona.edu [cales.arizona.edu]

7. extension.psu.edu [extension.psu.edu]

8. aces.edu [aces.edu]

9. kb.jniplants.com [kb.jniplants.com]

10. woodlandstewards.osu.edu [woodlandstewards.osu.edu]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Protocol for Cut Stump Application of Triclopyr
Triethylamine Salt on Woody Plants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165569#protocol-for-cut-stump-application-of-
triclopyr-triethylamine-salt-on-woody-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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